Cas no 2909-79-7 (4-Tert-Butyl-N,N-dimethylaniline)

4-Tert-Butyl-N,N-dimethylaniline Properties

Names and Identifiers

• Benzenamine,4-(1,1-dimethylethyl)-N,N-dimethyl-
• 4-TERT-BUTYL-N,N-DIMETHYLANILINE
• 4-(tert-butyl)-N,N-dimethylaniline
• 4-Dimethylamino-1-tert.-butyl-benzol
• 4-t-butyl-(N,N-dimethyl)aniline
• 4-tert-Butyl-N,N-dimethyl-anilin
• 4-tert-butyl-N,N-dimethylbenzenamine
• N,N-Dimethyl-4-t-butylaniline
• Benzenamine, 4-(1,1-dimethylethyl)-N,N-dimethyl-
• N,N-Dimethyl-4-t-butylbenzeneamine
• 4-t-butyl-n,n-dimethylaniline
• p-t-Butyl-N,N-dimethylaniline
• p-tert-Butyl-N,N-dimethylaniline
• SJDILFZCXQHCRB-UHFFFAOYSA-N
• [4-(tert-butyl)phenyl]dimethylamine
• (4-tert-Butyl-phenyl)-dimethyl-amine
• Benzeneamine, 4-(1,1-dimethylethyl)-N,N-dimethyl-
• 2909-79-7
• 4-tert-Butyl-N,N-dimethylaniline, 98%
• 4-(tert-Butyl)-N,N-dimethylaniline
• J-017391
• 4-tert-Butyl-N,N-dimethylaniline
• 4-tert-Butyl-N>,N-dimethylaniline
• MFCD00008833
• SCHEMBL15494
• CS-0197121
• FT-0616862
• 4-tert-Butyl-NN-dimethylaniline
• NS00028627
• EINECS 220-824-6
• AMY38651
• PS-11480
• F52732
• DTXSID90183336
• AKOS024386540
• DB-026270
• +Expand

• MDL： MFCD00008833
• InChIKey： SJDILFZCXQHCRB-UHFFFAOYSA-N
• Inchi： 1S/C12H19N/c1-12(2,3)10-6-8-11(9-7-10)13(4)5/h6-9H,1-5H3
• SMILES： N(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 177.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 177.152
• Heavy Atom Count: 13
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• LogP: 3.05010
• PSA: 3.24000
• Refractive Index: n20/D 1.529(lit.)
• Boiling Point: 250-253 °C(lit.)
• Melting Point: -45°C (estimate)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: Fahrenheit: 228.2 ° f
  Celsius: 109 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.906 g/mL at 25 °C(lit.)

4-Tert-Butyl-N,N-dimethylaniline Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S36/37
• Safety Instruction： S36/37
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

4-Tert-Butyl-N,N-dimethylaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%